Ro 26-4550 trifluoroacetate

• CAS No.: 1217448-66-2
• Product Name: Ro 26-4550 trifluoroacetate
• Molecular Formula: C28H31F3N4O5
• Molecular Weight: 560.6 g/mol
• IUPAC Name: methyl (2S)-2-[[2-[(3R)-1-carbamimidoylpiperidin-3-yl]acetyl]amino]-3-[4-(2-phenylethynyl)phenyl]propanoate;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C26H30N4O3.C2HF3O2/c1-33-25(32)23(29-24(31)17-22-8-5-15-30(18-22)26(27)28)16-21-13-11-20(12-14-21)10-9-19-6-3-2-4-7-19;3-2(4,5)1(6)7/h2-4,6-7,11-14,22-23H,5,8,15-18H2,1H3,(H3,27,28)(H,29,31);(H,6,7)/t22-,23+;/m1./s1
• Standard InChIKey: BVMWPONRCOSTMK-RFPXDPOKSA-N
• Isomeric SMILES: COC(=O)[C@H](CC1=CC=C(C=C1)C#CC2=CC=CC=C2)NC(=O)C[C@H]3CCCN(C3)C(=N)N.C(=O)(C(F)(F)F)O
• SMILES: COC(=O)C(CC1=CC=C(C=C1)C#CC2=CC=CC=C2)NC(=O)CC3CCCN(C3)C(=N)N.C(=O)(C(F)(F)F)O
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)C#CC2=CC=CC=C2)NC(=O)CC3CCCN(C3)C(=N)N.C(=O)(C(F)(F)F)O
• Description: Competitive reversible inhibitor of interleukin-2 (IL-2) binding to its receptor (IC50 = 3 μM for inhibition of IL-2 interaction with IL-2R α-subunit). Appears to compete with IL-2Rα for its binding site on IL-2.
• Synonyms: N-[[(3R)-1-(Aminoiminomethyl)-3-piperidinyl]acetyl]-4-(phenylethynyl)-L-phenylalanine methyl ester trifluoroacetate
• PubChem Compound: 16760522
• Last Modified: Nov 11 2021